Cas no 2229669-23-0 (4-(3-ethylphenyl)but-3-en-2-amine)
4-(3-ethylphenyl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-ethylphenyl)but-3-en-2-amine
- EN300-1754664
- 2229669-23-0
-
- Inchi: 1S/C12H17N/c1-3-11-5-4-6-12(9-11)8-7-10(2)13/h4-10H,3,13H2,1-2H3/b8-7+
- InChI Key: VSJKKIVDXMRCNY-BQYQJAHWSA-N
- SMILES: NC(C)/C=C/C1=CC=CC(=C1)CC
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
4-(3-ethylphenyl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754664-0.05g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-0.1g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-0.25g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-0.5g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-1.0g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1754664-2.5g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-5.0g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1754664-10.0g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1754664-1g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1754664-5g |
4-(3-ethylphenyl)but-3-en-2-amine |
2229669-23-0 | 5g |
$3562.0 | 2023-09-20 |
4-(3-ethylphenyl)but-3-en-2-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-(3-ethylphenyl)but-3-en-2-amine
Introduction to 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0)
4-(3-ethylphenyl)but-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229669-23-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework comprising an amine group attached to a butenyl side chain with an ethyl-substituted phenyl ring, presents intriguing possibilities for further chemical manipulation and biological evaluation.
The molecular structure of 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0) consists of a phenyl ring at the 3-position substituted with an ethyl group, connected to a butenyl chain that terminates with an amine functionality. This configuration suggests potential interactions with biological targets due to the presence of both aromatic and aliphatic components, as well as the polar amine group. The compound’s dual nature makes it a candidate for various applications, particularly in the development of novel pharmaceutical agents.
In recent years, there has been growing interest in exploring the pharmacological properties of structurally diverse amine derivatives. The presence of the amine group in 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0) opens up possibilities for its role as a pharmacophore in drug design. Amines are well-known for their ability to participate in hydrogen bonding and ionic interactions, which are critical for binding affinity and specificity to biological targets such as enzymes and receptors.
One of the key areas of investigation has been the potential of this compound as a precursor or intermediate in synthesizing more complex molecules with therapeutic potential. The structural features of 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0) allow for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, further functionalization could lead to derivatives with enhanced solubility, bioavailability, or target specificity.
Recent studies have begun to explore the biological activity of related compounds that share structural motifs with 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0). While direct experimental data on this specific compound may still be limited, computational modeling and virtual screening have suggested that it could exhibit interactions with certain enzymes or receptors implicated in metabolic disorders, inflammation, or neurological conditions. These preliminary findings underscore the need for further experimental validation through in vitro and possibly in vivo studies.
The synthesis of 4-(3-ethylphenyl)but-3-en-2-amine (CAS No. 2229669-23-0) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct the phenyl-butene core, followed by selective functionalization to introduce the amine group. Advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one efficiently.
The pharmaceutical industry continually seeks novel compounds that can serve as leads for drug development. Given its unique structural features, 4-(3-Ethylphenyl)Butenamidine (CAS No 2229669_23_0) could be a valuable asset in medicinal chemistry libraries. Its potential applications may extend beyond traditional small-molecule drugs to include use as a building block for biologics or peptide mimetics, where its structural rigidity and functional groups provide stability and reactivity.
As research progresses, collaborations between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of compounds like 4-(3-Ethylphenyl)Butenamidine (CAS No 2229669_23_0). By integrating experimental data with computational approaches, researchers can accelerate the discovery process and identify promising candidates for further development. This interdisciplinary approach is essential for translating laboratory findings into tangible benefits for patients.
The safety and regulatory aspects of working with 4-(3-Ethylphenyl)Butenamidine (CAS No 2229669_23_0) must also be carefully considered during its synthesis and handling. Although not classified as a hazardous substance under current regulations, proper protocols should be followed to ensure safe laboratory practices. This includes adequate ventilation, personal protective equipment (PPE), and adherence to guidelines established by organizations such as the International Council for Harmonisation (ICH) and Good Manufacturing Practices (GMP).
In conclusion,4-(Ethylphenyl)-Butenamidine(CAS NO: 2229669_23_0) represents an intriguing compound with potential applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for further exploration into its biological activity and synthetic utility. As scientific understanding advances,this molecule is poised to contribute significantly to future discoveries in medicinal chemistry, providing new avenues for therapeutic intervention across various disease areas.
2229669-23-0 (4-(3-ethylphenyl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)